Cas no 106429-52-1 (1H-Benzimidazole-6-methanol,2-methyl-)

• Product Name: 1H-Benzimidazole-6-methanol,2-methyl-
• CAS No: 106429-52-1
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 127133
• PubChem ID: 14518391
• Update Time: 2025-10-28

1H-Benzimidazole-6-methanol,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-methanol,2-methyl-
• 1H-Benzimidazole-5-methanol,2-methyl-(9CI)
• 2-METHYL-1H-BENZIMIDAZOLE-5-METHANOL
• (2-Methyl-1H-benzimidazol-5-yl)methanol
• (2-Methyl-1H-benzimidazol-6-yl)methanol
• 2-methyl-1H-Benzimidazole-6-methanol
• (2-Methyl-1H-benzoimidazol-5-yl)-methanol
• (2-methyl-1H-benzo[d]imidazol-5-yl)methanol
• SY345962
• 5-(hydroxymethyl)-2-methylbenzimidazole
• (2-methyl-3H-benzimidazol-5-yl)methanol
• DTXSID801290341
• F75783
• MFCD09754157
• (2-Methyl-5-benzimidazolyl)methanol
• FT-0740809
• AKOS006327547
• (2-Methyl-1H-benzoimidazol-5-yl)methanol
• 106429-52-1
• 2-Methyl-5-hydroxymethyl-1H-benzimidazole
• BS-50958
• ZUBHEDOIBQETHF-UHFFFAOYSA-N
• (2-METHYL-1H-1,3-BENZODIAZOL-5-YL)METHANOL
• DA-15867

• Inchi： 1S/C9H10N2O/c1-6-10-8-3-2-7(5-12)4-9(8)11-6/h2-4,12H,5H2,1H3,(H,10,11)
• InChI Key： ZUBHEDOIBQETHF-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1)NC(C)=N2

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole-6-methanol,2-methyl-

1H-Benzimidazole-6-methanol, 2-methyl-

The compound with CAS No. 106429-52-1, commonly referred to as 1H-Benzimidazole-6-methanol, 2-methyl-, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the family of benzimidazoles, which are well-known for their versatile applications in drug discovery, catalysis, and advanced materials. The benzimidazole core of this molecule provides a rigid and aromatic framework, while the hydroxymethyl group at position 6 and the methyl group at position 2 introduce additional functionalization that can be exploited for further chemical modifications.

Recent studies have highlighted the importance of benzimidazole derivatives in medicinal chemistry. For instance, researchers have explored the role of 1H-Benzimidazole-6-methanol, 2-methyl- as a potential scaffold for designing bioactive molecules. Its unique structure allows for hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity in biological systems. This makes it an attractive candidate for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its medicinal applications, 1H-Benzimidazole-6-methanol, 2-methyl- has shown promise in catalytic processes. The presence of the hydroxymethyl group enables this compound to act as a chiral ligand in asymmetric catalysis. Recent advancements in asymmetric synthesis have demonstrated that this derivative can significantly enhance the enantioselectivity of certain reactions, making it a valuable tool in the production of chiral pharmaceuticals and fine chemicals.

The synthesis of 1H-Benzimidazole-6-methanol, 2-methyl- involves a multi-step process that typically starts with the preparation of benzene derivatives followed by cyclization reactions to form the benzimidazole ring. The introduction of the methyl and hydroxymethyl groups requires careful control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic routes using green chemistry principles, reducing the environmental impact while maintaining high efficiency.

From a structural perspective, 1H-Benzimidazole-6-methanol, 2-methyl- exhibits interesting electronic properties due to its conjugated aromatic system. These properties make it a candidate for applications in organic electronics and optoelectronic devices. For example, studies have shown that this compound can be used as a building block for designing materials with tailored electronic properties, such as semiconductors and light-emitting diodes (LEDs).

Furthermore, the benzimidazole moiety in this compound is known for its ability to coordinate with metal ions, making it useful in metalloorganic chemistry. Recent research has focused on its application as a ligand in metal complexes used for sensing applications. For instance, complexes derived from 1H-Benzimidazole-6-methanol, 2-methyl- have been employed as sensors for detecting heavy metal ions in environmental samples.

In terms of stability and reactivity, 1H-Benzimidazole-6-methanol, 2-methyl- demonstrates moderate thermal stability under standard conditions. However, its reactivity can be tuned through chemical modifications or by incorporating it into larger molecular frameworks. This versatility underscores its potential as a versatile building block in organic synthesis.

Looking ahead, the continued exploration of 1H-Benzimidazole-6-methanol, 2-methyl- is expected to uncover new applications across diverse scientific disciplines. Its unique combination of structural features and functional groups positions it as a key molecule in advancing both fundamental research and industrial applications.